Cas no 2549036-24-8 (N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine)

• Product Name: N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine
• CAS No: 2549036-24-8
• MF: C₁₆H₁₇F₃N₄OS
• MW: 370.392592191696
• CID: 5314255
• PubChem ID: 154883988
• Update Time: 2025-06-13

N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• [3-[Methyl[3-(trifluoromethyl)-2-pyridinyl]amino]-1-piperidinyl]-4-thiazolylmethanone
• 2549036-24-8
• AKOS040001281
• N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine
• F6676-4793

• Inchi： 1S/C16H17F3N4OS/c1-22(14-12(16(17,18)19)5-2-6-20-14)11-4-3-7-23(8-11)15(24)13-9-25-10-21-13/h2,5-6,9-11H,3-4,7-8H2,1H3
• InChI Key： IUQCBEFWNMMMQJ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(N1CCCC(C1)N(C)C1C(C(F)(F)F)=CC=CN=1)=O

Computed Properties

• Exact Mass: 370.10751684g/mol
• Monoisotopic Mass: 370.10751684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.9±45.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Additional information on N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine

Introduction to N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine (CAS No. 2549036-24-8)

N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2549036-24-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of this compound is characterized by a piperidine ring fused with a thiazole moiety, both of which are known for their role in modulating various biological pathways. The presence of a trifluoromethyl group at the 3-position of the pyridine ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in the design of novel therapeutic agents. Furthermore, the carbonyl group linked to the thiazole ring introduces a polar functional handle that can be further modified to improve binding affinity and selectivity against target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets with greater accuracy. Studies have suggested that the N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine scaffold may interact with enzymes and receptors involved in inflammatory responses, making it a valuable candidate for developing treatments against chronic inflammatory diseases.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Preclinical studies have demonstrated that molecules with similar structural features can modulate neurotransmitter release and receptor activity, which could lead to novel therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The thiazole ring in particular has been identified as a key pharmacophore in several neuroprotective agents, highlighting the importance of this moiety in the context of central nervous system (CNS) drug development.

The synthesis of N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine presents several challenges due to its complex architecture. However, recent improvements in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the desired molecular framework efficiently. These advancements not only facilitate the production of this compound but also open up new avenues for synthesizing related derivatives with tailored biological activities.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of the trifluoromethyl group make it an attractive candidate for developing organic semiconductors and liquid crystal materials. Researchers are exploring its potential use in optoelectronic devices, where its ability to undergo reversible charge transfer processes could be leveraged for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The regulatory landscape for new chemical entities like N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine is stringent but well-established, ensuring that only compounds with demonstrated safety and efficacy reach clinical use. Regulatory agencies require extensive preclinical data on toxicity, pharmacokinetics, and pharmacodynamics before approving new drugs. This rigorous process ensures that patients receive treatments that are both effective and safe. The development pipeline for this compound is currently focused on optimizing its pharmacological profile through structure-based drug design approaches.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the research on this compound. These partnerships allow for the integration of diverse expertise, from synthetic chemists who design novel molecular structures to biologists who evaluate their biological activity. Such collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

The future prospects for N-methyl-N-[1-(1,3-thiazole-4-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine are bright, with ongoing research aimed at expanding its therapeutic applications and improving its synthetic accessibility. Innovations in drug delivery systems may also enhance its clinical utility by improving bioavailability and targeting specificity. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.